Cas no 16750-40-6 (3-aminobutanenitrile)
3-aminobutanenitrile structure
Product Name:3-aminobutanenitrile
CAS No:16750-40-6
MF:C4H8N2
MW:84.1197204589844
MDL:MFCD00047911
CID:188967
PubChem ID:123366
Update Time:2025-04-19
3-aminobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 3-amino-
- 3-aminobutanenitrile
- 2-Cyano-1-methylethylamine
- 3-Aminobutyronitrile
- b-Aminobutyronitrile
- Butyronitrile,3-amino- (6CI,8CI)
- SB44698
- DTXSID40903768
- Butyronitrile, 3-amino-
- beta-Aminobutyronitrile
- SY294704
- AKOS010135585
- (R)-3-Aminobutanenitrile
- PPBSMPOYVPZOFM-UHFFFAOYSA-N
- (S)-3-aminobutanenitrile,679808-74-3 - EBuyChem.com
- 679808-74-3
- .beta.-Aminobutyronitrile
- MFCD12197314
- NoName_4511
- 16750-40-6
- EN300-59896
-
- MDL： MFCD00047911
- Inchi： 1S/C4H8N2/c1-4(6)2-3-5/h4H,2,6H2,1H3
- InChI Key： PPBSMPOYVPZOFM-UHFFFAOYSA-N
- SMILES： NC(C)CC#N
Computed Properties
- Exact Mass: 84.06884
- Monoisotopic Mass: 84.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 68.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81
3-aminobutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0476-1G |
3-aminobutanenitrile |
16750-40-6 | 95% | 1g |
￥ 1,471.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0476-5G |
3-aminobutanenitrile |
16750-40-6 | 95% | 5g |
￥ 4,507.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0476-10G |
3-aminobutanenitrile |
16750-40-6 | 95% | 10g |
￥ 6,692.00 | 2023-04-14 | |
| eNovation Chemicals LLC | Y1000254-5g |
3-aminobutanenitrile |
16750-40-6 | 95% | 5g |
$700 | 2024-08-02 | |
| Enamine | EN300-59896-0.05g |
3-aminobutanenitrile |
16750-40-6 | 0.05g |
$82.0 | 2023-02-09 | ||
| Enamine | EN300-59896-0.1g |
3-aminobutanenitrile |
16750-40-6 | 0.1g |
$122.0 | 2023-02-09 | ||
| Enamine | EN300-59896-0.25g |
3-aminobutanenitrile |
16750-40-6 | 0.25g |
$173.0 | 2023-02-09 | ||
| Enamine | EN300-59896-0.5g |
3-aminobutanenitrile |
16750-40-6 | 0.5g |
$273.0 | 2023-02-09 | ||
| Enamine | EN300-59896-1.0g |
3-aminobutanenitrile |
16750-40-6 | 1.0g |
$350.0 | 2023-02-09 | ||
| Enamine | EN300-59896-2.5g |
3-aminobutanenitrile |
16750-40-6 | 2.5g |
$548.0 | 2023-02-09 |
3-aminobutanenitrile Related Literature
-
Yunwei Chen,Xiang Sun,Ningjie Wu,Jingbai Li,Shengnan Jin,Yongliang Zhong,Zirui Liu,Andrey Rogachev,Hyun-Soon Chong Org. Biomol. Chem. 2016 14 920
16750-40-6 (3-aminobutanenitrile) Related Products
- 631921-68-1((2S)-2-Aminobutanenitrile)
- 18300-41-9(5-aminohexanenitrile)
- 679808-74-3((3S)-3-aminobutanenitrile)
- 639804-64-1(Pentanenitrile,3-amino-, (3S)-)
- 1073666-54-2((S)-3-Aminobutanenitrile hydrochloride)
- 75405-06-0(Pentanenitrile,3-amino-)
- 5615-94-1(Butanedinitrile, amino-)
- 400090-60-0(Pentanenitrile,3-amino-, (3R)-)
- 40651-89-6(Butanenitrile,2-amino-)
- 775257-48-2((2R)-2-Aminobutanenitrile)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
